Cas no 2092548-94-0 ((R)-1-(6-(Methylamino)pyrimidin-4-yl)pyrrolidin-3-ol)

• Product Name: (R)-1-(6-(Methylamino)pyrimidin-4-yl)pyrrolidin-3-ol
• CAS No: 2092548-94-0
• MF: C₉H₁₄N₄O
• MW: 194.233661174774
• CID: 5043722
• Update Time: 2025-08-03

(R)-1-(6-(Methylamino)pyrimidin-4-yl)pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• (R)-1-(6-(methylamino)pyrimidin-4-yl)pyrrolidin-3-ol
• (3R)-1-[6-(methylamino)pyrimidin-4-yl]pyrrolidin-3-ol
• (R)-1-(6-(Methylamino)pyrimidin-4-yl)pyrrolidin-3-ol

• Inchi： 1S/C9H14N4O/c1-10-8-4-9(12-6-11-8)13-3-2-7(14)5-13/h4,6-7,14H,2-3,5H2,1H3,(H,10,11,12)/t7-/m1/s1
• InChI Key： PVRJOMKPNFJMPK-SSDOTTSWSA-N
• SMILES： O[C@H]1CN(C2C=C(NC)N=CN=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 190
• XLogP3: 0.5
• Topological Polar Surface Area: 61.3

Additional information on (R)-1-(6-(Methylamino)pyrimidin-4-yl)pyrrolidin-3-ol

Recent Advances in the Study of (R)-1-(6-(Methylamino)pyrimidin-4-yl)pyrrolidin-3-ol (CAS: 2092548-94-0)

The compound (R)-1-(6-(Methylamino)pyrimidin-4-yl)pyrrolidin-3-ol (CAS: 2092548-94-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This chiral pyrrolidine derivative is being investigated for its role as a key intermediate or active pharmaceutical ingredient (API) in the development of novel drugs targeting various diseases, including neurological disorders and cancer. Its unique structural features, such as the pyrimidine ring and the stereospecific hydroxyl group, make it a promising candidate for further pharmacological exploration.

Recent studies have focused on the synthesis and optimization of (R)-1-(6-(Methylamino)pyrimidin-4-yl)pyrrolidin-3-ol to improve its yield, purity, and scalability. Advanced synthetic routes, including asymmetric catalysis and enzymatic resolution, have been employed to achieve high enantiomeric excess (ee) and reduce production costs. Additionally, researchers have explored its mechanism of action, particularly its interaction with biological targets such as kinases and neurotransmitter receptors, which could pave the way for new therapeutic strategies.

In preclinical studies, (R)-1-(6-(Methylamino)pyrimidin-4-yl)pyrrolidin-3-ol has demonstrated promising bioactivity in vitro and in vivo. For instance, it has shown inhibitory effects on specific protein kinases involved in cancer cell proliferation, suggesting its potential as an anticancer agent. Furthermore, its ability to modulate neurotransmitter systems has been investigated for applications in treating neurodegenerative diseases like Alzheimer's and Parkinson's. These findings highlight the compound's versatility and therapeutic potential across multiple disease areas.

Despite these advancements, challenges remain in the development of (R)-1-(6-(Methylamino)pyrimidin-4-yl)pyrrolidin-3-ol as a viable drug candidate. Issues such as pharmacokinetic properties, metabolic stability, and toxicity profiles need to be addressed in future studies. Collaborative efforts between academia and industry are essential to overcome these hurdles and accelerate the translation of this compound from bench to bedside. Overall, the ongoing research on (R)-1-(6-(Methylamino)pyrimidin-4-yl)pyrrolidin-3-ol underscores its significance in the evolving landscape of drug discovery and development.